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Introduction

INCB8761, also known as PF-4136309, is a potent and selective small molecule antagonist of
the C-C chemokine receptor type 2 (CCR2).[1][2][3] The primary ligand for CCR2 is the
chemokine CCL2, also known as monocyte chemoattractant protein-1 (MCP-1).[2] The CCL2-
CCR2 signaling axis is a critical pathway in the recruitment of monocytes and macrophages to
sites of inflammation and tumors.[2][4] By competitively binding to CCR2, INCB8761 effectively
blocks the downstream signaling cascades initiated by CCL2, thereby inhibiting the migration
and infiltration of these key immune cells.[5][6] This mechanism of action holds significant
therapeutic potential in a variety of disease contexts, including oncology and inflammatory
disorders.[4][5] This technical guide provides an in-depth overview of the INCB8761 signaling
pathway inhibition, including quantitative data, detailed experimental protocols, and visual
representations of the core mechanisms.
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Core Mechanism of Action: Inhibition of the CCL2-
CCR2 Signaling Axis

INCB8761 functions as a direct antagonist of the CCR2 receptor.[1][2] In a normal physiological
or pathological state, the binding of CCL2 to CCR2, a G-protein coupled receptor (GPCR),
triggers a conformational change that activates intracellular signaling cascades.[7][8] These
cascades include the Phosphoinositide 3-kinase (P13K)/Akt pathway, the Mitogen-activated
protein kinase (MAPK)/p38 pathway, and the Janus kinase (JAK)/Signal Transducer and
Activator of Transcription (STAT) pathway.[7][8][9] The activation of these pathways ultimately
leads to a range of cellular responses, including chemotaxis, cell survival, proliferation, and
angiogenesis.[4][9] INCB8761 competitively inhibits the binding of CCL2 to CCR2, thereby
preventing the activation of these downstream signaling events.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for INCB8761 (PF-4136309) from
various in vitro and in vivo studies.

Table 1: In Vitro Potency of INCB8761

Assay Species Target IC50 (nM)
CCR2 Binding Human CCR2 5.2[1][10]
Mouse CCR2 17[1][10]

Rat CCR2 13[1][10]

Chemotaxis Human CCR2 3.9[2][11]
Mouse CCR2 16[2]

Rat CCR2 2.8[2]

Calcium Mobilization Human CCR2 3.3[2][11]
ERK Phosphorylation Human CCR2 0.5[2][11]
Whole Blood Assay Human CCR2 19[2][11]
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Table 2: In Vivo Pharmacokinetics of INCB8761

Oral
Species Dose Route Tmax (h) Half-life (h) Bioavailabil
ity (%)
Rat 10 mg/kg Oral 1.2[2] 2.5[1] 78[1112]
Dog 10 mg/kg Oral 0.25[2] 2.4[1] 78[1][2]

Signaling Pathway Diagram

The following diagram illustrates the CCL2-CCR2 signaling pathway and the point of inhibition
by INCB8761.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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